4-(5-methoxy-2-{[(2-methoxyethyl)amino]carbonyl}phenoxy)-N,N-dimethylpiperidine-1-carboxamide

• IUPAC Name: 4-[5-methoxy-2-(2-methoxyethylcarbamoyl)phenoxy]-N,N-dimethylpiperidine-1-carboxamide
• InChI: InChI=1S/C19H29N3O5/c1-21(2)19(24)22-10-7-14(8-11-22)27-17-13-15(26-4)5-6-16(17)18(23)20-9-12-25-3/h5-6,13-14H,7-12H2,1-4H3,(H,20,23)
• InChI Key: SEZKMKAEOGUNDG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N1CCC(CC1)OC2=C(C=CC(=C2)OC)C(=O)NCCOC
• Molecular Formula: C19H29N3O5
• Molecular Weight: 379.5 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds involves multiple steps, including the formation of key intermediates and the application of various chemical reactions to build the desired molecular framework. In the case of similar compounds, synthesis methods can include the Schiff bases reduction route or the use of Grignard reagents for constructing specific functional groups and core structures (Ajibade & Andrew, 2021). These methods highlight the importance of precise reaction conditions and reagent selection in achieving high yields and purity of the target molecule.

Molecular Structure Analysis

The molecular structure of such complex molecules is determined through techniques like X-ray crystallography, NMR spectroscopy, and elemental analysis. These methods provide detailed information about the atomic arrangement, bonding patterns, and stereochemistry, which are crucial for understanding the compound's chemical behavior and reactivity. For instance, studies on structurally related compounds have elucidated their crystal systems, intermolecular hydrogen bonding, and secondary intermolecular interactions, which play a significant role in the stability and physical properties of the molecule (Ajibade & Andrew, 2021).

Chemical Reactions and Properties

The chemical reactivity of such compounds is influenced by their functional groups and molecular structure. Reactions may include nucleophilic substitutions, esterifications, and amidations, which are foundational in modifying the compound for specific applications or further synthetic steps. Additionally, the presence of certain functional groups can facilitate reactions with organometallics, leading to ketones or other valuable derivatives (Lee, 2002).